Cas no 175350-70-6 (Carbamic acid,(1-ethenyl-3-butenyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(1-ethenyl-3-butenyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 175350-70-6
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 112004
• PubChem ID: 45091895
• Update Time: 2025-04-18

Carbamic acid,(1-ethenyl-3-butenyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(1-ethenyl-3-butenyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (1-ethenyl-3-butenyl)-, 1,1-dimethylethyl ester (9CI)
• MFCD20482084
• 175350-70-6
• tert-butyl N-(hexa-1,5-dien-3-yl)carbamate
• starbld0037056
• N-Boc-(+/-)-hexa-1,5-dien-3-amine
• AKOS030241146
• tert-butyl N-hexa-1,5-dien-3-ylcarbamate
• TS-7582
• tert-butyl hexa-1,5-dien-3-ylcarbamate

• Inchi： 1S/C11H19NO2/c1-6-8-9(7-2)12-10(13)14-11(3,4)5/h6-7,9H,1-2,8H2,3-5H3,(H,12,13)
• InChI Key： XBHZTCUXADCIBI-UHFFFAOYSA-N
• SMILES： O(C(NC(C=C)CC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33